Cas no 864859-80-3 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylnaphthalene-2-carboxamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylnaphthalene-2-carboxamide
• CAS No: 864859-80-3
• MF: C₂₇H₂₁N₃O₂S₂
• MW: 483.604543447495
• CID: 5906264
• PubChem ID: 3651442
• Update Time: 2025-10-29

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]naphthalene-2-carboxamide
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide
• VU0489090-1
• F1298-1004
• AKOS002067888
• 864859-80-3
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]naphthalene-2-carboxamide
• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylnaphthalene-2-carboxamide

• Inchi： 1S/C27H21N3O2S2/c1-16(31)30-13-12-20-23(15-30)34-27(24(20)26-28-21-8-4-5-9-22(21)33-26)29-25(32)19-11-10-17-6-2-3-7-18(17)14-19/h2-11,14H,12-13,15H2,1H3,(H,29,32)
• InChI Key： YVYBUPHSARHDJQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)=O

Computed Properties

• Exact Mass: 483.10751927g/mol
• Monoisotopic Mass: 483.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 12.18±0.20(Predicted)

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylnaphthalene-2-carboxamide

N-6-Acetyl-3-(1,3-Benzothiazol-2-Yl)-4H,5H,6H,7H-Thieno[2,3-C]Pyridin-2-Ylnaphthalene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 864859-80-3, known as N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylnaphthalene-2-carboxamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. The molecule combines several functional groups and heterocyclic systems, making it a subject of interest for researchers in medicinal chemistry and materials science.

The benzothiazole moiety within the structure is a well-known heterocyclic group that has been extensively studied for its antioxidant and anti-inflammatory properties. Recent studies have highlighted the potential of benzothiazole derivatives in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. The integration of this group into the larger molecule enhances its bioactivity and stability, making it a valuable candidate for drug discovery.

The thienopyridine ring system in the compound adds another layer of complexity and functionality. Thienopyridines are known for their ability to modulate cellular signaling pathways and inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent research has demonstrated that thienopyridine-containing compounds can exhibit potent anti-inflammatory and anticancer effects. This makes the compound a strong contender for further exploration in pharmacological studies.

The naphthalene core of the molecule contributes to its aromatic stability and electronic properties. Naphthalene derivatives are widely used in organic electronics due to their high electron mobility and photoluminescence characteristics. The acetyl group attached to the naphthalene ring further enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and microwave-assisted techniques. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible. The synthesis process involves the strategic coupling of benzothiazole with thienopyridine derivatives under controlled conditions to form the intermediate product, which is then subjected to acetylation to yield the final compound.

In terms of biological activity, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylnaphthalene-2-carboxamide has shown remarkable potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to target specific oncogenic pathways and inhibit tumor growth.

Moreover, the compound has exhibited potent anti-inflammatory properties in animal models of arthritis. Its ability to suppress pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) makes it a promising candidate for treating inflammatory diseases. Recent studies have also explored its potential as a neuroprotective agent in models of Alzheimer's disease, where it has shown efficacy in reducing amyloid-beta plaque formation.

The integration of multiple functional groups into this compound allows for versatile applications beyond medicine. Its electronic properties make it a strong candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are currently investigating its potential as a high-performance material for flexible electronics due to its excellent charge transport characteristics.

In conclusion, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylnaphthalene-2-carboxamide is a multifaceted compound with significant potential across various domains. Its unique structure combines the advantages of benzothiazole, thienopyridine, and naphthalene moieties to create a molecule with diverse functionalities. As research continues to uncover its full spectrum of applications, this compound is poised to make substantial contributions to both medicinal chemistry and materials science.